Cas no 61348-84-3 (Methanone, (2,4-dinitro-6-nitrosophenyl)(2,6-dinitrophenyl)-)

• Product Name: Methanone, (2,4-dinitro-6-nitrosophenyl)(2,6-dinitrophenyl)-
• CAS No: 61348-84-3
• MF: C₁₃H₅N₅O₁₀
• MW: 391.206302404404
• CID: 482987
• PubChem ID: 71396695
• Update Time: 2025-04-19

Methanone, (2,4-dinitro-6-nitrosophenyl)(2,6-dinitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (2,4-dinitro-6-nitrosophenyl)(2,6-dinitrophenyl)-
• (2,4-dinitro-6-nitrosophenyl)-(2,6-dinitrophenyl)methanone
• DTXSID10818239
• (2,4-Dinitro-6-nitrosophenyl)(2,6-dinitrophenyl)methanone
• 61348-84-3

• Inchi： 1S/C13H5N5O10/c19-13(12-8(16(23)24)2-1-3-9(12)17(25)26)11-7(14-20)4-6(15(21)22)5-10(11)18(27)28/h1-5H
• InChI Key： WLJCMXINPAQAHY-UHFFFAOYSA-N
• SMILES： O=C(C1C(=CC=CC=1[N+](=O)[O-])[N+](=O)[O-])C1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])N=O

Computed Properties

• Exact Mass: 391.00365
• Monoisotopic Mass: 391.00364137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 230Ų

Experimental Properties

• PSA: 219.06